Cas no 7463-59-4 ( )

• Product Name: &nbsp
• CAS No: 7463-59-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 979573
• PubChem ID: 346468
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-nitropyridine-2,6-diamine
• NSC404705
• DTXSID60323707
• 7463-59-4
• NSC-404705
•  

• Inchi： 1S/C6H8N4O2/c1-3-2-4(10(11)12)6(8)9-5(3)7/h2H,1H3,(H4,7,8,9)
• InChI Key： KROFGKOVDLYVJY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 436.7°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.692
• PSA: 108.07